Cas no 66749-96-0 (Benzaldehyde, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)-)

• Product name: Benzaldehyde, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)-
• CAS No: 66749-96-0
• MF: C₁₇H₂₅NO₅
• MW: 323.3841
• MDL: MFCD09221417
• CID: 395840
• PubChem ID: 12449756

Benzaldehyde, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)-
• 4-(1,4,7,10-tetraoxa-13-azacyclopentadec-13-yl)benzaldehyde
• 66749-96-0
• N-(4-formyl-phenyl)aza-15-crown-5
• SCHEMBL10070834
• 4-(1,4,7,10-Tetraoxa-13-azacyclopentadecan-13-yl)benzaldehyde
• DTXSID80498764
• AKOS030576419

• MDL： MFCD09221417
• Inchi： InChI=1S/C17H25NO5/c19-15-16-1-3-17(4-2-16)18-5-7-20-9-11-22-13-14-23-12-10-21-8-6-18/h1-4,15H,5-14H2
• InChI Key： KSAPULJIFBTZLY-UHFFFAOYSA-N
• SMILES： C1COCCOCCOCCOCCN1C2=CC=C(C=C2)C=O

Computed Properties

• Exact Mass: 323.17327290g/mol
• Monoisotopic Mass: 323.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives